![molecular formula C21H26FN5O2 B2778203 7-[(2-Fluorophenyl)methyl]-1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]purine-2,6-dione CAS No. 851939-35-0](/img/structure/B2778203.png)
7-[(2-Fluorophenyl)methyl]-1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]purine-2,6-dione
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Description
The compound you’re asking about seems to be a complex organic molecule. It contains a purine-2,6-dione core, which is a type of heterocyclic compound. The purine core is substituted with various functional groups including a fluorophenyl group, a methyl group, and a methylpiperidinyl group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, related compounds such as zolazepam have been synthesized using key intermediates like (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl) methanone . The synthesis involves acylation, chlorination, and other steps, and the products are characterized using techniques like 1H NMR, 13C NMR, and GC-MS .Scientific Research Applications
Serotonin Receptor Affinity and Psychotropic Activity
- A study found that derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione, including similar compounds, have potential as ligands for serotonin (5-HT) receptors (5-HT1A, 5-HT2A, and 5-HT7). These compounds displayed psychotropic activities, such as antidepressant and anxiolytic properties (Chłoń-Rzepa et al., 2013).
Analgesic Activity
- Another research focused on 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, similar to the compound . These compounds demonstrated significant analgesic and anti-inflammatory effects, potentially more active than standard drugs like acetylic acid (Zygmunt et al., 2015).
Crystal Structures
- The study of various purine derivatives, including 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, contributes to understanding molecular structures and crystal formation. These insights are crucial for pharmaceutical applications (Trilleras et al., 2009).
Potential Antidepressant and Anxiolytic Agents
- Research on 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of imidazo[2,1-f]purine-2,4(3H,8H)-dione, which are structurally related, identified potential antidepressant and anxiolytic agents. These derivatives showed promising effects in preliminary pharmacological studies (Zagórska et al., 2016).
Methylxanthines' Therapeutic Potential
- Methylxanthines like caffeine and its metabolites (e.g., theophylline) have been studied for their therapeutic potential, providing insights into the bioactivity of similar compounds. Understanding these interactions can help design better pharmaceuticals (Latosińska et al., 2014).
Properties
IUPAC Name |
7-[(2-fluorophenyl)methyl]-1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26FN5O2/c1-14-8-6-7-11-26(14)13-17-23-19-18(20(28)25(3)21(29)24(19)2)27(17)12-15-9-4-5-10-16(15)22/h4-5,9-10,14H,6-8,11-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLTNWVMLNDVERT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC2=NC3=C(N2CC4=CC=CC=C4F)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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